Chelon Silver
Description
Chelon Silver, developed by ESPE GmbH (now part of 3M Oral Care), is a cermet-reinforced glass-ionomer cement (GIC) introduced in 1984. It is composed of sintered silver-aluminosilicate glass particles combined with polyacrylic acid, designed to enhance mechanical properties and radio-opacity compared to conventional GICs . Its primary applications include dental restorations, perforation repairs, and caries management, leveraging its adhesion to dentin, fluoride release, and antibacterial properties .
Properties
CAS No. |
117630-05-4 |
|---|---|
Molecular Formula |
C20H23BrN4O2 |
Molecular Weight |
431.334 |
IUPAC Name |
1-[(4-aminophenyl)methyl]-3-[2-[(2R)-2-(2-bromophenyl)pyrrolidin-1-yl]-2-oxoethyl]urea |
InChI |
InChI=1S/C20H23BrN4O2/c21-17-5-2-1-4-16(17)18-6-3-11-25(18)19(26)13-24-20(27)23-12-14-7-9-15(22)10-8-14/h1-2,4-5,7-10,18H,3,6,11-13,22H2,(H2,23,24,27)/t18-/m1/s1 |
InChI Key |
QASXSMHVNVTEBM-GOSISDBHSA-N |
SMILES |
C1CC(N(C1)C(=O)CNC(=O)NCC2=CC=C(C=C2)N)C3=CC=CC=C3Br |
Synonyms |
Chelon Silver |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Mechanical Properties
Chelon Silver is often compared to conventional GICs (e.g., Chelon Fil) and metal-reinforced alternatives. Key findings include:
Key Observations :
Clinical Performance
Survival Rates in Restorations
A meta-analysis comparing low-viscosity GICs (e.g., this compound) with high-viscosity GICs (HVGICs, e.g., Fuji IX) and amalgam revealed:
This compound’s lower survival rate is attributed to its brittleness and reduced adaptability under masticatory stress compared to HVGICs .
Antibacterial Efficacy
This compound significantly reduces mutans streptococci in dental plaque compared to amalgam:
This antibacterial effect is linked to sustained fluoride release and silver ions’ bacteriostatic properties .
Physical and Chemical Properties
Radio-Opacity
This compound demonstrates superior radio-opacity among GICs, critical for diagnostic imaging:
| Material | Radio-Opacity (Relative to Dentin) |
|---|---|
| This compound | 3.5× |
| Chelon Fil | 2.8× |
| Fuji II LC | 2.2× |
Dimensional Stability
At 50% relative humidity , this compound shows moderate dimensional stability:
Preparation Methods
Physical Synthesis of Silver Particles
Physical methods such as laser ablation and ball milling are employed to produce silver particles with controlled size and morphology. Laser ablation involves irradiating a silver target in a liquid medium (e.g., water or ethanol) to generate colloidal silver nanoparticles (AgNPs) with diameters ranging from 10–50 nm. This method avoids chemical contaminants, ensuring high purity, but requires significant energy input. Ball milling, a top-down approach, mechanically grinds bulk silver into microparticles (1–10 µm) using high-energy mills. These particles are sieved to achieve uniform size distribution before incorporation into the GIC powder.
Chemical Reduction of Silver Nitrate
Chemical reduction using sodium borohydride (NaBH₄) or ascorbic acid is a common method for synthesizing AgNPs. A typical protocol involves:
-
Dissolving silver nitrate (AgNO₃) in deionized water.
-
Adding a reducing agent (e.g., NaBH₄) under vigorous stirring to initiate nucleation.
-
Stabilizing the nanoparticles with citrate or polyvinylpyrrolidone (PVP) to prevent aggregation.
The resulting AgNPs (5–20 nm) are washed, centrifuged, and dried before being mixed with the glass ionomer powder.
Preparation of the Glass Ionomer Matrix
Formulation of Fluoro-Aluminosilicate Glass
The glass phase is synthesized via a melt-quench process:
Incorporation of Silver Particles
Silver particles are blended with the glass powder at concentrations of 5–15 wt%. Dry mixing in a planetary ball mill ensures homogeneity. Alternatively, AgNPs are coated onto the glass particles via sonication in an ethanol suspension, followed by evaporation.
Cement Preparation and Curing
This compound is prepared as a two-component system:
-
Powder Component : Glass-silver composite (3:1 ratio to liquid).
-
Liquid Component : Polyacrylic acid (40–50% aqueous solution), tartaric acid (5% as a setting modifier), and distilled water.
Mixing Protocol :
-
The components are spatulated on a glass slab for 30–45 seconds until a glossy paste forms.
-
The cement is applied to the preparation site and allowed to set for 5–7 minutes.
Comparative Analysis of Preparation Methods
*Clinical success rates from retrograde root filling studies.
Advancements in this compound Formulations
Recent innovations focus on optimizing silver dispersion to enhance antibacterial efficacy without compromising mechanical properties. For instance, dual-cure systems combine light-activated resins with silver-doped GICs to reduce setting time. Additionally, nanostructured silver coatings applied via atomic layer deposition (ALD) improve interfacial bonding between silver and the glass matrix, reducing marginal leakage.
Clinical Performance and Challenges
This compound demonstrates superior sealing ability compared to amalgam, with leakage rates of 0.007 µL/min versus 0.017 µL/min. However, its long-term stability is limited by hydrolytic degradation of the polyacrylic acid matrix in moist environments. Strategies to mitigate this include:
Q & A
Q. What strategies mitigate publication bias in meta-analyses of this compound’s performance?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
